Cas no 951612-13-8 (1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-(2-fluorophenyl)piperazine)

• Product Name: 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-(2-fluorophenyl)piperazine
• CAS No: 951612-13-8
• MF: C₁₉H₁₇ClFN₅O
• MW: 385.822585821152
• CID: 5431479
• Update Time: 2025-07-01

1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-(2-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [1-(3-chlorophenyl)triazol-4-yl]-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-(2-fluorophenyl)piperazine

• Inchi： 1S/C19H17ClFN5O/c20-14-4-3-5-15(12-14)26-13-17(22-23-26)19(27)25-10-8-24(9-11-25)18-7-2-1-6-16(18)21/h1-7,12-13H,8-11H2
• InChI Key： HXUDFTVPDDEQFM-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=CC(Cl)=C2)N=N1)(N1CCN(C2=CC=CC=C2F)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-(2-fluorophenyl)piperazine

Introduction to 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-(2-fluorophenyl)piperazine (CAS No. 951612-13-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-(2-fluorophenyl)piperazine, identified by the CAS number 951612-13-8, is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to a class of heterocyclic molecules characterized by a piperazine core linked to a triazole ring, both of which are functionalized with chlorophenyl and fluoro phenyl groups, respectively. The structural features of this molecule endow it with unique pharmacological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The piperazine moiety is well-known for its role as a pharmacophore in numerous pharmaceuticals due to its ability to modulate biological pathways by interacting with various targets, including enzymes and receptors. In particular, piperazine derivatives have been extensively studied for their potential in treating neurological disorders, cardiovascular diseases, and infections. The introduction of the triazole ring into the molecular framework enhances the compound's stability and bioavailability, while the chlorophenyl and fluoro phenyl substituents further contribute to its binding affinity and selectivity. These structural elements collectively contribute to the compound's multifaceted potential in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. The synthesis and characterization of 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-(2-fluorophenyl)piperazine (CAS No. 951612-13-8) have been enabled by modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis. These techniques have not only improved yield but also allowed for greater structural diversity, enabling researchers to fine-tune the pharmacological properties of the compound.

The fluoro phenyl group is particularly noteworthy for its impact on the compound's pharmacokinetic profile. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and prolong half-life. In the context of 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-(2-fluorophenyl)piperazine, the presence of fluorine at the para position relative to the triazole ring likely contributes to its interaction with biological targets, potentially modulating pathways relevant to inflammation, pain perception, or neurotransmission.

Current research in chemical biology has highlighted the importance of understanding molecular interactions at a structural level. The three-dimensional arrangement of atoms in 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-(2-fluorophenyl)piperazine (CAS No. 951612-13-8) has been investigated using X-ray crystallography and molecular dynamics simulations. These studies have revealed insights into how the compound binds to its intended targets, providing a foundation for rational drug design. For instance, computational modeling has suggested that the compound may interact with enzymes involved in signal transduction or with receptors expressed on cell surfaces.

The chlorophenyl substituent has also been implicated in modulating biological activity through electronic effects and steric interactions. Chlorine atoms can participate in hydrogen bonding or π-stacking interactions with biological partners, influencing both potency and selectivity. In 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-(2-fluorophenyl)piperazine, the chloro group is positioned such that it could potentially engage with polar residues in protein binding pockets or disrupt hydrophobic interactions.

One of the most exciting aspects of this compound is its potential as a scaffold for developing novel therapeutics. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored pharmacological profiles. For example, replacing the fluoro phenyl group with other aromatic moieties could alter binding affinities or metabolic stability while retaining core bioactivity.

The role of triazole rings in medicinal chemistry cannot be overstated. These heterocycles are known for their versatility and have been incorporated into numerous drugs due to their ability to enhance bioavailability and reduce toxicity. In 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-(2-fluorophenyl)piperazine, the triazole ring is connected to a carbonyl group that could serve as a point of further functionalization or as an anchor for covalent bonding interactions.

Recent clinical trials have demonstrated promising results with similar piperazine derivatives targeting neurological disorders such as depression and schizophrenia. While further studies are needed to fully assess the therapeutic potential of 951612-13-8, these preliminary findings suggest that compounds like this may offer new avenues for treating conditions where current treatments are limited.

The synthesis of complex molecules like 951612-13-8 requires meticulous planning and execution. Advanced synthetic techniques must be employed to ensure high purity and yield while minimizing side reactions. Modern laboratories equipped with high-resolution spectroscopy instruments (e.g., NMR spectroscopy) are essential for confirming molecular structure before proceeding with biological testing.

In conclusion,951612-13-8 represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive compounds. Its unique combination of functional groups—specifically the piperazine core,triazole, chlorophenyl,fluoro phenyl,—makes it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.